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Compound of Interest

Compound Name: PI4KIII beta inhibitor 3

Cat. No.: B1139432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and a comprehensive protocol for the

preparation of a stock solution of PI4KIII beta inhibitor 3 (CAS: 1245319-54-3).

Phosphatidylinositol 4-kinase III beta (PI4KIIIβ) is a critical enzyme in the phosphoinositide

signaling pathway, playing a key role in the generation of phosphatidylinositol 4-phosphate

(PI4P), a precursor for essential signaling molecules like PI(4,5)P2. The targeted inhibition of

PI4KIIIβ is a promising therapeutic strategy for various diseases. Accurate and consistent

preparation of inhibitor stock solutions is fundamental to obtaining reliable and reproducible

experimental results. This guide outlines the necessary materials, a step-by-step protocol, and

crucial storage information to ensure the stability and efficacy of the PI4KIII beta inhibitor 3
stock solution.

Compound Information
A summary of the key physical and chemical properties of PI4KIII beta inhibitor 3 is presented

in Table 1. This information is essential for accurate calculations and preparation of the stock

solution.
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Property Value Reference

CAS Number 1245319-54-3 [1][2][3]

Molecular Formula C22H22N8OS [1][3]

Molecular Weight 446.5 g/mol [1]

Appearance Solid [1][2]

Purity ≥98% [1]

Solubility and Recommended Solvents
PI4KIII beta inhibitor 3 is soluble in organic solvents. The recommended solvents and their

corresponding solubilities are detailed in Table 2. It is crucial to use high-purity, anhydrous

solvents to maintain the integrity of the compound.

Solvent Solubility Notes Reference

DMSO (Dimethyl

Sulfoxide)
20 mg/mL (44.79 mM)

Requires sonication

for complete

dissolution. Use of

newly opened,

anhydrous DMSO is

highly recommended

as it is hygroscopic.

[4][5]

Methanol Soluble
Specific solubility data

not provided.
[1]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PI4KIII beta inhibitor 3 in

DMSO. This concentration is a common starting point for subsequent dilutions in various

experimental assays.
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Materials:
PI4KIII beta inhibitor 3 (solid)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath

Workflow for Stock Solution Preparation:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1139432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Workflow

1. Weigh PI4KIII beta inhibitor 3

2. Calculate required volume of DMSO

Mass (mg)

3. Add DMSO to the inhibitor

Volume (µL)

4. Vortex to mix

5. Sonicate for complete dissolution

6. Aliquot into cryovials

7. Store at appropriate temperature

Click to download full resolution via product page

Caption: Workflow for preparing PI4KIII beta inhibitor 3 stock solution.
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Step-by-Step Procedure:
Weigh the Inhibitor: Carefully weigh out a precise amount of PI4KIII beta inhibitor 3 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 4.465 mg of the inhibitor.

Calculate Solvent Volume: Calculate the required volume of DMSO to achieve the desired

concentration. The formula for this calculation is:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

For 4.465 mg of inhibitor to make a 10 mM solution: Volume (L) = 0.004465 g / (446.5 g/mol

x 0.010 mol/L) = 0.001 L = 1 mL

Dissolution:

Add the calculated volume of anhydrous DMSO to the vial containing the weighed

inhibitor.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the inhibitor is not fully dissolved, place the vial in an ultrasonic water bath for 5-10

minutes.[4][5] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once the inhibitor is completely dissolved, aliquot the stock solution into smaller volumes

in sterile, light-protected microcentrifuge tubes or cryovials. This is critical to avoid

repeated freeze-thaw cycles which can degrade the compound.

Clearly label each aliquot with the inhibitor name, concentration, date of preparation, and

solvent.

Storage and Stability
Proper storage is paramount to maintaining the activity of the PI4KIII beta inhibitor 3 stock

solution.
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Storage Condition Stability Notes Reference

Solid Form ≥ 4 years at -20°C

Store in a desiccator

to protect from

moisture.

[1]

In Solvent (-80°C) Up to 2 years

Protect from light. This

is the recommended

long-term storage

condition for the stock

solution.

[3][4][5]

In Solvent (-20°C) Up to 1 year

Protect from light.

Suitable for shorter-

term storage.

[3][4][5]

Important Considerations:

Avoid repeated freeze-thaw cycles.

Always use freshly prepared dilutions for experiments.

Before use, thaw the stock solution at room temperature and gently vortex to ensure

homogeneity.

Signaling Pathway Context
PI4KIIIβ is a key enzyme in the phosphoinositide signaling pathway. Its inhibition can have

downstream effects on various cellular processes. The following diagram illustrates a simplified

overview of this pathway.
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Phosphoinositide Signaling

Phosphatidylinositol (PI)

PI(4)P

ATP -> ADP

PI4KIIIβ

PI(4,5)P2

ATP -> ADP

PIP5K

Diacylglycerol (DAG) Inositol Trisphosphate (IP3)

PLC

Downstream Signaling
(e.g., Ca2+ release, PKC activation)

PI4KIII beta inhibitor 3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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